Cas no 19077-98-6 (N-Acetyl Sulfapyridine)

• Product Name: N-Acetyl Sulfapyridine
• CAS No: 19077-98-6
• MF: C₁₃H₁₃N₃O₃S
• MW: 291.325621366501
• CID: 158457
• PubChem ID: 329765630
• Update Time: 2025-04-19

N-Acetyl Sulfapyridine Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[4-[(2-pyridinylamino)sulfonyl]phenyl]-
• N-Acetyl Sulfapyridine
• 4'-(2-Pyridylsulfamoyl)acetanilide
• N-(4-(PYRIDIN-2-YLSULFAMOYL)-PHENYL)-ACETAMIDE
• N-[4-(pyridin-2-ylsulfamoyl)phenyl]acetamide
• N4-Acetylsulfapyridine
• 4′-(2-Pyridylsulfamoyl)acetanilide
• N-[4-[(2-Pyridinylamino)sulfonyl]phenyl]acetamide
• Acetanilide,4'-(2-pyridylsulfamoyl)- (6CI,7CI,8CI)
• Acetylsulfapyridine
• Ccris 6818
• Brn 0269306
• 2-(N4-Acetylsulfanilamido)pyridine
• 2-(N4-Acetylsulfanilamide)pyridine
• 2-(N4-ACETYLSULPHANILAMIDO)PYRIDINE
• 4'-(2-pyridylsulphamoyl)acetanilide
• N-acetylsulfapyridine
• MLS000713508
• PD127982
• 19077-98-6
• Oprea1_841941
• N4-Acetyl-sulfapyridine
• Oprea1_445484
• CYLYVXPHAQLXFG-UHFFFAOYSA-N
• N-{4-[(pyridin-2-yl)sulfamoyl]phenyl}acetamide
• AE-842/30367013
• Acetamide, N-[4-[(2-pyridinylamino)sulfonyl]phenyl]-
• Q27257040
• N-[4-(2-pyridylsulfamoyl)phenyl]acetamide
• N-(4-(N-(Pyridin-2-yl)sulfamoyl)phenyl)acetamide
• EINECS 242-802-5
• N~1~-{4-[(2-PYRIDYLAMINO)SULFONYL]PHENYL}ACETAMIDE
• AKOS000673234
• N4-Acetylsulfapyridine, analytical standard
• FT-0661371
• CHEMBL1507581
• CHEBI:165191
• N-{4-[(2-pyridinylamino)sulfonyl]phenyl}acetamide
• UNII-3CM4B5MZJP
• Acetamide, N-(4-((2-pyridinylamino)sulfonyl)phenyl)-
• N4-Acetylsulfapyridine-d4
• 3CM4B5MZJP
• NS00008156
• N-[4-(pyridin-2-ylsulamoyl)phenyl]acetamide
• Acetanilide, 4'-(2-pyridylsulfamoyl)-
• SCHEMBL547543
• NCGC00245166-01
• N-[4-[(2-pyridinylamino)sulfonyl]phenyl]-acetamide
• 5-22-08-00426 (Beilstein Handbook Reference)
• DTXSID5066453
• J-012323
• HMS2625K12
• Acetylsulphapyridine
• SMR000272989
• N-(4-((2-Pyridinylamino)sulfonyl)phenyl)acetamide
• N-acetyl-sulfapyridine
• Z45654196
• N(sup 4)-Acetylsulfapyridine

• MDL： MFCD00138026
• Inchi： 1S/C13H13N3O3S/c1-10(17)15-11-5-7-12(8-6-11)20(18,19)16-13-4-2-3-9-14-13/h2-9H,1H3,(H,14,16)(H,15,17)
• InChI Key： CYLYVXPHAQLXFG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NC1C=CC=CN=1)(=O)=O

Computed Properties

• Exact Mass: 291.06800
• Monoisotopic Mass: 291.06776246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 96.5Ų

Experimental Properties

• Density: 1.3362 (rough estimate)
• Melting Point: 226-228?C
• Refractive Index: 1.6740 (estimate)
• PSA: 96.54000
• LogP: 3.06760

N-Acetyl Sulfapyridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides